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Compound of Interest

Compound Name: Formaldehyde, dimer

CAS No.: 287-50-3

Cat. No.: B13752080

Get Quote

An objective evaluation of two key formaldehyde sources for researchers, scientists, and drug

development professionals, supported by experimental data and detailed protocols.

In the realms of chemical synthesis and biological sciences, formaldehyde is an indispensable

reagent. Its utility, however, is often complicated by its physical state as a gas and the handling

of its aqueous solution, formalin, which presents challenges in dosage, water-sensitive

reactions, and safety. This guide provides a comprehensive comparison of aqueous

formaldehyde and its solid, cyclic trimer, 1,3,5-trioxane, as formaldehyde sources. We will delve

into their respective efficiencies in organic synthesis and biological applications, supported by

experimental data and detailed protocols to aid in reagent selection for specific research

needs.

At a Glance: Key Differences and Advantages
Trioxane presents several key advantages over aqueous formaldehyde, primarily stemming

from its solid and anhydrous nature.[1] It is more expensive than traditional formaldehyde

sources, but its unique properties can make it more efficient and easier to handle in certain

contexts.[1]
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Feature Trioxane
Aqueous Formaldehyde
(Formalin)

Physical State White crystalline solid[2] Colorless aqueous solution

Anhydrous/Aqueous Anhydrous[1][3] Aqueous

Solubility
Readily soluble in most organic

solvents[1]

Miscible with water, limited

solubility in some organic

solvents

Odor
Pleasant, chloroform-like, non-

irritating[1]
Pungent, irritating

Stability Stable, cyclic trimer[2]
Prone to polymerization (forms

paraformaldehyde)

Control of Reactivity

Rate of formaldehyde release

can be controlled by acid

catalysts[1]

Reactivity is immediate

Efficiency in Organic Synthesis
Trioxane often proves to be a more efficient source of formaldehyde in organic reactions where

the presence of water is detrimental or where controlled release of formaldehyde is

advantageous.[1] Its solubility in a wide range of organic solvents allows for homogenous

reaction mixtures, a significant advantage over the biphasic or partially miscible systems often

encountered with aqueous formaldehyde.[1]

The Mannich Reaction
The Mannich reaction, a cornerstone of organic synthesis, involves the aminoalkylation of an

acidic proton located on a carbonyl compound.[4] Both trioxane and aqueous formaldehyde

can be used as the formaldehyde source in this reaction.

Workflow for the Mannich Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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